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Compound of Interest

Compound Name: Guanfacine-13C,15N3

Cat. No.: B564486 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Guanfacine is a selective alpha-2A adrenergic receptor agonist used for the treatment of

hypertension and Attention-Deficit/Hyperactivity Disorder (ADHD).[1][2][3] Accurate

determination of guanfacine concentrations in biological matrices is crucial for pharmacokinetic

(PK) studies, which inform dosing regimens, assess bioequivalence, and evaluate drug-drug

interactions. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard

for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-

MS/MS), as it effectively compensates for variability in sample preparation and matrix effects.

[4][5][6] Guanfacine-13C,15N3 is a stable isotope-labeled analog of guanfacine that serves as

an ideal internal standard for the accurate quantification of guanfacine in various biological

samples.[7][8][9] This document provides detailed application notes and protocols for the use of

Guanfacine-13C,15N3 in pharmacokinetic studies.

Mechanism of Action of Guanfacine
Guanfacine exerts its therapeutic effects by selectively binding to and activating α2A-

adrenergic receptors, primarily in the prefrontal cortex and brainstem.[1][10] This activation

leads to a decrease in the production of cyclic AMP (cAMP), which in turn modulates the

activity of downstream effectors. In the prefrontal cortex, this signaling cascade is thought to

enhance neuronal firing and improve attention and impulse control.[1] In the brainstem, it
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results in reduced sympathetic outflow, leading to a decrease in blood pressure and heart rate.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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